Cas no 1806989-91-2 (2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid
• CAS No: 1806989-91-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4896257
• Update Time: 2025-06-18

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-6(9(13)14)5(15-2)3-12-7(4)8(10)11/h3,8H,1-2H3,(H,13,14)
• InChI Key： OOJFUPYQVWYOJT-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=O)O)C(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic Acid (CAS No. 1806989-91-2): A Comprehensive Overview

2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid (CAS No. 1806989-91-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, methoxy, and methyl substituents on a pyridine ring, exhibits a range of biological activities that make it a promising candidate for further research and development.

The difluoromethyl group is a key structural feature of this compound, contributing to its stability and bioavailability. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for the development of effective drugs. The methoxy substituent on the pyridine ring adds to the compound's lipophilicity, facilitating its cellular uptake and distribution. The methyl group at the 3-position further enhances the compound's overall stability and bioactivity.

Recent studies have explored the potential of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition makes 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid a potential candidate for cancer therapy.

The pharmacokinetic profile of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile for clinical development.

The synthesis of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid involves several steps, including the formation of the pyridine ring and the introduction of the difluoromethyl, methoxy, and methyl substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine-4-carboxylic acid (CAS No. 1806989-91-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its stability, bioavailability, and efficacy in various disease models. Ongoing research continues to explore its full potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.